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Compound of Interest

Compound Name: DLin-K-C3-DMA

Cat. No.: B11929195 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with DLin-K-C3-DMA. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound.

Hazard Identification and Classification
DLin-K-C3-DMA is classified with the following hazards:

Acute toxicity, Oral (Category 4): Harmful if swallowed.

Acute aquatic toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
Due to the nature of DLin-K-C3-DMA and its use in nanoparticle formulations, a

comprehensive approach to personal protective equipment is mandatory.
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PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Double-gloving with

nitrile or neoprene

gloves is

recommended.

Provides protection

against splashes of

DLin-K-C3-DMA and

solvents like ethanol

and DMSO. Nitrile

gloves show excellent

resistance to ethanol.

For DMSO, neoprene

gloves may offer

longer breakthrough

times than nitrile.[1][2]

Gloves should be

changed immediately

upon contamination.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified.

Protects eyes from

splashes of the

chemical and

solvents.

Respiratory Protection

Air-purifying respirator

with N100, R100, or

P100 filters

NIOSH-approved.

Recommended for

handling

nanoparticles,

especially when the

potential for

aerosolization exists

and exposure limits

are unknown.

Body Protection Laboratory coat Standard lab coat.

Protects skin and

clothing from

contamination.

Quantitative Safety Data
Quantitative safety and physical property data for DLin-K-C3-DMA is not readily available. The

following table includes data for a structurally similar compound, D-Lin-MC3-DMA, and general
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recommendations for nanoparticles.

Parameter Value/Recommendation Source/Comment

Occupational Exposure Limit

(OEL)

Not established for DLin-K-C3-

DMA.

For the related compound D-

Lin-MC3-DMA, no

occupational exposure limit

values are listed.[3] Handle as

a potent compound and

minimize exposure.

Boiling Point
670.2 ± 43.0 °C at 760 mmHg

(for D-Lin-MC3-DMA)

Data for a similar lipid

nanoparticle component.

Vapor Pressure No data available.

Density
0.886 ± 0.06 g/cm³ (for D-Lin-

MC3-DMA)

Data for a similar lipid

nanoparticle component.

Solubility
Soluble in DMSO (100 mg/mL)

and ethanol.

To enhance solubility, gentle

heating to 37°C and

ultrasonication may be used.

Experimental Protocols: Handling and Disposal
Workflow
The following sections provide step-by-step guidance for the operational handling and disposal

of DLin-K-C3-DMA.

Preparation and Handling
Work Area Preparation: All handling of DLin-K-C3-DMA, especially in its pure form or when

preparing stock solutions, should be conducted in a chemical fume hood to minimize

inhalation exposure.

Donning PPE: Before handling the compound, put on all required PPE as specified in the

table above.

Stock Solution Preparation:
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DLin-K-C3-DMA is often dissolved in an organic solvent such as ethanol or DMSO.

Carefully weigh the required amount of DLin-K-C3-DMA.

Slowly add the solvent to the lipid.

If necessary, the solution can be gently heated (e.g., to 37°C) or sonicated to ensure

complete dissolution.

Lipid Nanoparticle (LNP) Formulation:

The ethanolic lipid mixture containing DLin-K-C3-DMA is typically mixed with an acidic

aqueous solution containing the nucleic acids.

This process should be performed using a controlled method, such as microfluidic mixing,

to ensure consistent nanoparticle formation.

Post-Formulation Handling: After formulation, the LNP solution should be handled with the

same precautions as the parent compound, as it contains the potentially hazardous lipid.

Spill Management
Evacuate and Secure: In case of a spill, evacuate the immediate area.

Utilize Spill Kit: Use a spill kit containing absorbent material suitable for chemical spills.

Cleanup Procedure:

Wear appropriate PPE, including respiratory protection.

Cover the spill with absorbent material.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Clean the spill area with a suitable solvent (e.g., ethanol), and dispose of all cleaning

materials as hazardous waste.
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Disposal Plan
All waste containing DLin-K-C3-DMA or lipid nanoparticles formulated with it must be treated

as hazardous waste.

Waste Segregation:

Solid Waste: Contaminated consumables such as gloves, pipette tips, and empty vials

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and aqueous waste from the formulation process should

be collected in a separate, sealed, and clearly labeled hazardous waste container. Avoid

disposing of this material down the drain, as it is very toxic to aquatic life.

Container Labeling: All waste containers must be labeled with "Hazardous Waste" and a

description of the contents (e.g., "DLin-K-C3-DMA waste," "Ethanol/LNP waste").

Disposal Request: Arrange for pickup and disposal through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor. All

nanoparticle waste should be managed as hazardous waste.

Workflow Visualization
The following diagram illustrates the key stages of the handling and disposal workflow for DLin-
K-C3-DMA.
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Caption: Workflow for handling and disposal of DLin-K-C3-DMA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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